2-((4-amino-5-(phenylsulfonyl)pyrimidin-2-yl)thio)-N-(1-phenylethyl)acetamide

• IUPAC Name: 2-[4-amino-5-(benzenesulfonyl)pyrimidin-2-yl]sulfanyl-N-(1-phenylethyl)acetamide
• InChI: InChI=1S/C20H20N4O3S2/c1-14(15-8-4-2-5-9-15)23-18(25)13-28-20-22-12-17(19(21)24-20)29(26,27)16-10-6-3-7-11-16/h2-12,14H,13H2,1H3,(H,23,25)(H2,21,22,24)
• InChI Key: DKMHJSUQUOXYNV-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=CC=CC=C1)NC(=O)CSC2=NC=C(C(=N2)N)S(=O)(=O)C3=CC=CC=C3
• Molecular Formula: C20H20N4O3S2
• Molecular Weight: 428.5 g/mol

Description

2-((4-amino-5-(phenylsulfonyl)pyrimidin-2-yl)thio)-N-(1-phenylethyl)acetamide, also known as PAP-1, is a compound that has been extensively studied for its potential therapeutic applications. It belongs to the class of pyrimidine derivatives and has shown promising results in various scientific research studies.

Scientific Research Applications

Antimicrobial and Antifungal Applications

Studies have shown that derivatives of phenylsulfonyl acetamide, including compounds similar in structure to 2-((4-amino-5-(phenylsulfonyl)pyrimidin-2-yl)thio)-N-(1-phenylethyl)acetamide, possess significant antimicrobial and antifungal activities. For instance, Darwish et al. (2014) synthesized new heterocyclic compounds incorporating the sulfamoyl moiety suitable for use as antimicrobial agents, showing promising results against various bacterial and fungal strains Darwish et al., 2014. Similarly, Fahim and Ismael (2019) explored the antimicrobial activity of novel sulphonamide derivatives, further demonstrating the compound's relevance in addressing microbial resistance Fahim & Ismael, 2019.

Antitumor Agents

The compound has been investigated for its potential as an antitumor agent, particularly through the inhibition of key enzymes involved in cancer cell proliferation. Gangjee et al. (2005) and (2007) designed and synthesized classical and nonclassical analogues of pyrrolo[2,3-d]pyrimidines as antifolates targeting dihydrofolate reductase (DHFR) and thymidylate synthase (TS), crucial enzymes in tumor growth Gangjee et al., 2005; Gangjee et al., 2007. These studies highlight the dual inhibitory effect of such compounds on tumor cell lines, offering a promising avenue for cancer treatment.

Herbicidal Applications

Another intriguing application is in the field of agriculture, where pyrimidinylthiobenzoates, structurally related to the specified compound, have been explored for their herbicidal activity. The rational design and synthesis of these compounds target acetohydroxyacid synthase (AHAS), an enzyme critical for plant growth, demonstrating their potential as effective herbicides He et al., 2007.

Drug Design and Molecular Docking Studies

The compound and its derivatives have been subjects of drug design and molecular docking studies aimed at understanding their interaction with biological targets. This is pivotal for developing drugs with enhanced efficacy and specificity. Studies like those conducted by Shukla and Yadava (2020) provide speculative analysis on the electronic structure and molecular docking, shedding light on the compound's potential as an anti-amoebic agent Shukla & Yadava, 2020.